Cas no 59157-17-4 (Tridecane, 2-bromo-)

• Product Name: Tridecane, 2-bromo-
• CAS No: 59157-17-4
• MF: C₁₃H₂₇Br
• MW: 263.257483720779
• CID: 385175
• PubChem ID: 98234
• Update Time: 2025-04-19

Tridecane, 2-bromo- Chemical and Physical Properties

Names and Identifiers

• Tridecane, 2-bromo-
• 2-Bromotridecane
• 2-METHYLHEXANE
• SCHEMBL4058439
• 59157-17-4
• XNCUZDYTCKIDEJ-UHFFFAOYSA-N
• NSC91520
• DTXSID601316694
• EINECS 261-633-8
• PHOSPHORICACIDTRI-N-AMYLESTER
• NS00056804
• AKOS012778697
• NSC 91520
• NSC-91520
• FT-0640585

• Inchi： 1S/C13H27Br/c1-3-4-5-6-7-8-9-10-11-12-13(2)14/h13H,3-12H2,1-2H3
• InChI Key： XNCUZDYTCKIDEJ-UHFFFAOYSA-N
• SMILES： BrC(C)CCCCCCCCCCC

Computed Properties

• Exact Mass: 262.12971
• Monoisotopic Mass: 262.129613
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.0378 (estimate)
• Boiling Point: 286.35°C (estimate)
• Flash Point: 90°C
• Refractive Index: 1.4565 (estimate)
• PSA: 0
• LogP: 5.69070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides